Cas no 1806860-91-2 (4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1806860-91-2
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4864064
• Update Time: 2025-10-30

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7Br2F2NO2/c10-3-5-6(11)1-4(2-7(15)16)14-8(5)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： DMWNIQVTVTWDCU-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)N=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid

4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806860-91-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates multiple functional groups, including bromine atoms, a difluoromethyl group, and an acetic acid moiety, making it a versatile platform for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid, allowing researchers to explore its properties in depth. The compound's pyridine ring serves as a central scaffold, with substituents strategically positioned to enhance its reactivity and stability. The presence of bromine atoms at positions 4 and 3 introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity in various chemical reactions.

The difluoromethyl group attached at position 2 adds another layer of complexity to the molecule's structure. Fluorinated compounds are known for their unique physical and chemical properties, including enhanced stability and bioavailability. This feature makes 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid an attractive candidate for applications in drug discovery, where fluorinated compounds are increasingly sought after due to their potential to improve pharmacokinetic profiles.

One of the most promising areas of research involving this compound is its potential role in medicinal chemistry. The acetic acid moiety at position 6 can serve as a site for further functionalization, enabling the creation of bioactive derivatives with tailored therapeutic effects. Recent studies have explored the use of pyridine derivatives in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. The brominated substituents in this compound may contribute to its ability to interact with specific biological targets, making it a valuable tool in drug design.

In addition to its medicinal applications, 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have investigated the influence of substituents on the electronic properties of pyridine derivatives, suggesting that this compound could be tailored for specific applications in these fields.

The synthesis of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid involves a series of carefully controlled reactions, including bromination, fluorination, and acetylation steps. Recent advancements in catalytic methods and green chemistry have made these processes more efficient and environmentally friendly. The ability to synthesize this compound on a larger scale has opened new avenues for its commercialization and widespread use.

From an environmental perspective, the stability and biodegradability of 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid are critical considerations. Studies have shown that fluorinated compounds can persist in the environment due to their strong carbon-fluorine bonds. However, ongoing research is focused on developing methods to mitigate any potential environmental impacts associated with this compound's use.

In conclusion, 4-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806860-91-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, incorporating bromine atoms, a difluoromethyl group, and an acetic acid moiety, provides a foundation for innovative applications in medicinal chemistry, materials science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.